Cas no 477866-76-5 (2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile)

• Product Name: 2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile
• CAS No: 477866-76-5
• CID: 3028567
• Update Time: 2025-10-30

2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(3-CHLOROPHENYL)SULFANYL]-5-(TRIFLUOROMETHYL)BENZENECARBONITRILE
• 2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile

Additional information on 2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile

Comprehensive Overview of 2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile (CAS No. 477866-76-5)

2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile (CAS No. 477866-76-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique trifluoromethyl and chlorophenyl functional groups, exhibits remarkable properties that make it a valuable intermediate in the synthesis of pharmaceuticals and advanced materials. Its molecular structure, which includes a benzenecarbonitrile core, offers versatility in chemical modifications, enabling researchers to explore its potential in various applications.

The growing interest in 2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile is driven by its potential role in the development of novel therapeutic agents. Recent studies have highlighted its utility in the design of small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory and metabolic disorders. The trifluoromethyl group enhances the compound's metabolic stability and bioavailability, making it a promising candidate for drug discovery. Additionally, the chlorophenyl moiety contributes to its binding affinity, further expanding its applicability in medicinal chemistry.

In the realm of material science, CAS No. 477866-76-5 has been investigated for its potential in creating advanced organic electronic materials. The compound's ability to form stable π-conjugated systems makes it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are particularly interested in its electrochemical properties, which could lead to breakthroughs in energy storage and conversion technologies. The integration of 2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile into polymer matrices has also shown promise in enhancing material durability and performance.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile?" The synthesis typically involves multi-step reactions, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling. These methods are optimized to achieve high yields and purity, ensuring the compound's suitability for further applications. Another common query is: "How does the trifluoromethyl group influence the compound's reactivity?" The trifluoromethyl group is known for its electron-withdrawing effects, which can significantly alter the compound's electronic properties and reactivity patterns.

Environmental and safety considerations are also critical when working with 2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices are essential to minimize any potential risks. Researchers are increasingly focusing on green chemistry approaches to synthesize and utilize this compound, aligning with global sustainability goals. The development of eco-friendly synthetic protocols for CAS No. 477866-76-5 is a trending topic in the scientific community.

In conclusion, 2-(3-Chlorophenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile (CAS No. 477866-76-5) represents a versatile and valuable compound with broad applications in pharmaceuticals and materials science. Its unique structural features, including the trifluoromethyl and chlorophenyl groups, contribute to its diverse functionality and potential for innovation. As research continues to uncover new uses for this compound, it is poised to play a pivotal role in advancing scientific and technological frontiers.